Cas no 1807222-49-6 (Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate
• CAS No: 1807222-49-6
• MF: C₁₂H₉BrF₃NO₂S
• MW: 368.169571638107
• CID: 4947973
• Update Time: 2025-06-14

Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H9BrF3NO2S/c1-2-19-11(18)9-4-10(20-12(14,15)16)8(6-17)3-7(9)5-13/h3-4H,2,5H2,1H3
• InChI Key： NSMOECNEEPHNFJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(=CC=1C(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.1
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1807222-49-6)

Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1807222-49-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique bromomethyl and trifluoromethylthio functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a cyano group and an ethyl ester moiety, makes it particularly valuable for constructing complex molecules with tailored properties.

In recent years, the demand for fluorinated compounds like Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate has surged due to their enhanced stability, bioavailability, and lipophilicity. These attributes are critical in the development of next-generation pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications in drug discovery, where the trifluoromethylthio group can improve metabolic stability and membrane permeability. Additionally, the cyano group offers a reactive handle for further functionalization, enabling the synthesis of diverse derivatives.

The synthesis of Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate typically involves multi-step reactions, starting from readily available precursors. Key steps often include bromination, esterification, and cyanation, each requiring precise control of reaction conditions to achieve high yields and purity. The compound's CAS No. 1807222-49-6 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Its stability under standard storage conditions makes it a practical choice for industrial and academic laboratories alike.

From an environmental and sustainability perspective, the use of fluorinated compounds like this one has sparked discussions about their ecological impact. While they offer unparalleled performance in certain applications, their persistence in the environment necessitates careful consideration of disposal and degradation methods. Innovations in green chemistry are addressing these challenges, with researchers exploring catalytic processes and biodegradable alternatives to minimize environmental footprint.

In the context of AI-driven drug discovery, Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate has emerged as a candidate for virtual screening and molecular modeling. Its structural features align with the growing trend of computational chemistry, where in silico tools predict binding affinities and optimize lead compounds. This synergy between synthetic chemistry and artificial intelligence is revolutionizing the pace of innovation, reducing time-to-market for new therapeutics.

For researchers and manufacturers, sourcing high-quality Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate is paramount. Suppliers must adhere to stringent quality control measures, including HPLC and NMR analysis, to ensure consistency and purity. The compound's CAS No. 1807222-49-6 is often used in procurement databases to verify authenticity and compliance with global regulatory standards. As the chemical industry evolves, transparency in supply chains and sustainable sourcing practices are becoming increasingly important to end-users.

Looking ahead, the applications of Ethyl 2-bromomethyl-4-cyano-5-(trifluoromethylthio)benzoate are expected to expand into emerging fields such as material science and electronics. Its unique combination of functional groups makes it a promising building block for advanced polymers and conductive materials. With ongoing advancements in synthetic methodologies and a growing emphasis on sustainable chemistry, this compound is poised to play a pivotal role in shaping the future of industrial and scientific innovation.